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Compound of Interest

Compound Name: BAY-390

Cat. No.: B11934491 Get Quote

Researchers and drug development professionals handling BAY-390 are advised to follow

rigorous safety and disposal protocols. While specific disposal instructions for BAY-390 are not

publicly available, general best practices for the disposal of laboratory chemical waste should

be strictly adhered to in consultation with institutional Environmental Health and Safety (EHS)

departments. The following guide provides essential information on the proper handling and

disposal of this potent and selective TRPA1 antagonist.

Key Characteristics of BAY-390
BAY-390 is a research compound with specific physical and biological properties that should be

considered during its handling and the planning of its disposal.
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Property Value Source

Molecular Weight 277.26 g/mol [1][2]

Formula C13H15F4NO [1][2]

CAS Number 2741956-55-6 [1]

Storage Store at -20°C [1][2]

Solubility
Soluble to 100 mM in DMSO

and 100 mM in ethanol
[2]

Biological Activity

Potent and selective transient

receptor potential ankyrin 1

(TRPA1) antagonist

[2][3]

Standard Operating Procedure for Chemical Waste
Disposal
The disposal of chemical waste such as BAY-390 must comply with local, state, and federal

regulations. The following is a general procedure for the disposal of laboratory chemicals.

1. Waste Identification and Classification:

Characterize the waste. Based on its known properties and any solvents used, determine if
the BAY-390 waste is hazardous. Consult the Safety Data Sheet (SDS) for any reagents
used in conjunction with BAY-390.
Segregate the waste. Do not mix different types of chemical waste. BAY-390 waste should
be collected in a dedicated, properly labeled container.

2. Personal Protective Equipment (PPE):

Always wear appropriate PPE when handling chemical waste. This includes, but is not
limited to, safety goggles, a lab coat, and chemical-resistant gloves.

3. Waste Collection and Storage:

Use a compatible, leak-proof container for waste collection.
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Clearly label the container with "Hazardous Waste," the chemical name (BAY-390 and any
solvents), and the approximate concentration and volume.
Keep the waste container closed except when adding waste.
Store the waste in a designated, well-ventilated secondary containment area, away from
incompatible materials.

4. Disposal Request and Pickup:

Contact your institution's EHS department to schedule a waste pickup.
Provide them with all necessary information about the waste stream.
Do not dispose of chemical waste down the drain or in the regular trash unless explicitly
permitted by your EHS department for specific, non-hazardous materials.

General Laboratory Chemical Disposal Workflow
The following diagram illustrates a typical workflow for the disposal of chemical waste in a

laboratory setting. This process ensures that all safety and regulatory requirements are met.
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Researcher's Responsibilities

EHS Department's Responsibilities
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Store in Designated
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Arrange for Final Disposal
(Licensed Vendor)

End: Compliant Disposal

Click to download full resolution via product page

Caption: General workflow for laboratory chemical waste disposal.
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Experimental Protocols
While no specific experimental protocols for the disposal of BAY-390 were found, the principles

of chemical inactivation could be applicable as a preliminary step before collection by EHS, if

deemed appropriate and safe by a qualified chemist and the institution's EHS office. Any such

procedure would need to be developed and validated in a controlled laboratory setting.

Researchers should not attempt to neutralize or chemically treat hazardous waste without a

specific, approved protocol.

It is imperative for all laboratory personnel to receive training on proper chemical waste

management procedures. Adherence to these guidelines is essential for ensuring the safety of

laboratory staff and the protection of the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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